Cas no 2470279-95-7 ((1S)-2,2,2-trifluoro-1-2-fluoro-4-(2-fluoroethoxy)phenylethan-1-amine hydrochloride)

• Product Name: (1S)-2,2,2-trifluoro-1-2-fluoro-4-(2-fluoroethoxy)phenylethan-1-amine hydrochloride
• CAS No: 2470279-95-7
• MF: C₁₀H₁₁ClF₅NO
• MW: 291.645459413528
• MDL: MFCD32711184
• CID: 5669490
• PubChem ID: 155819912
• Update Time: 2025-06-23

(1S)-2,2,2-trifluoro-1-2-fluoro-4-(2-fluoroethoxy)phenylethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-27103582
• 2470279-95-7
• (1S)-2,2,2-trifluoro-1-[2-fluoro-4-(2-fluoroethoxy)phenyl]ethan-1-amine hydrochloride
• (1S)-2,2,2-Trifluoro-1-[2-fluoro-4-(2-fluoroethoxy)phenyl]ethanamine;hydrochloride
• (1S)-2,2,2-trifluoro-1-2-fluoro-4-(2-fluoroethoxy)phenylethan-1-amine hydrochloride

• MDL： MFCD32711184
• Inchi： 1S/C10H10F5NO.ClH/c11-3-4-17-6-1-2-7(8(12)5-6)9(16)10(13,14)15;/h1-2,5,9H,3-4,16H2;1H/t9-;/m0./s1
• InChI Key： RTXMTWLSRZEJQH-FVGYRXGTSA-N
• SMILES： Cl.FC([C@H](C1C=CC(=CC=1F)OCCF)N)(F)F

Computed Properties

• Exact Mass: 291.0449325g/mol
• Monoisotopic Mass: 291.0449325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on (1S)-2,2,2-trifluoro-1-2-fluoro-4-(2-fluoroethoxy)phenylethan-1-amine hydrochloride

Introduction to (1S)-2,2,2-trifluoro-1-2-fluoro-4-(2-fluoroethoxy)phenylethan-1-amine hydrochloride (CAS No. 2470279-95-7)

(1S)-2,2,2-trifluoro-1-2-fluoro-4-(2-fluoroethoxy)phenylethan-1-amine hydrochloride (CAS No. 2470279-95-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including multiple fluorine substituents and a substituted phenyl group, which contribute to its potential therapeutic applications.

The trifluoromethyl group in the compound's structure is known for its ability to enhance the lipophilicity and metabolic stability of molecules, making it a valuable functional group in drug design. The presence of fluorine atoms at various positions in the molecule can also influence its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). These properties are crucial for optimizing the bioavailability and efficacy of potential drug candidates.

Recent studies have explored the biological activities of (1S)-2,2,2-trifluoro-1-2-fluoro-4-(2-fluoroethoxy)phenylethan-1-amine hydrochloride. One notable area of research is its potential as an antidepressant. Preclinical studies have shown that this compound exhibits selective serotonin reuptake inhibitor (SSRI) activity, which is a common mechanism of action for many antidepressant drugs. The hydrochloride salt form of the compound enhances its solubility and stability, making it suitable for pharmaceutical formulations.

In addition to its antidepressant properties, (1S)-2,2,2-trifluoro-1-2-fluoro-4-(2-fluoroethoxy)phenylethan-1-amine hydrochloride has been investigated for its potential as an anxiolytic agent. Animal models have demonstrated that the compound can reduce anxiety-like behaviors without causing significant side effects. This finding is particularly promising given the growing need for safer and more effective treatments for anxiety disorders.

The (1S) configuration of the compound is important for its biological activity. Stereoisomers can exhibit different pharmacological profiles due to their distinct spatial arrangements. In this case, the (1S) enantiomer has been shown to be more potent and selective compared to other stereoisomers. This selectivity can reduce off-target effects and improve the safety profile of the drug.

The (2-fluoroethoxy)phenyl substituent in the molecule adds another layer of complexity to its structure. Fluorinated ethers are known for their ability to modulate receptor binding and signal transduction pathways. This substituent may contribute to the compound's affinity for specific receptors and its overall therapeutic effect.

Clinical trials are currently underway to evaluate the safety and efficacy of (1S)-2,2,2-trifluoro-1-2-fluoro-4-(2-fluoroethoxy)phenylethan-1-amine hydrochloride in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with no serious adverse events reported. These findings are encouraging and pave the way for further clinical development.

In conclusion, (1S)-2,2,2-trifluoro-1-2-fluoro-4-(2-fluoroethoxy)phenylethan-1-amine hydrochloride (CAS No. 2470279-95-7) represents a promising candidate in the development of novel therapeutic agents for mood disorders such as depression and anxiety. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development in medicinal chemistry.